N-(5-Amino-2-methoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide (NAMPA) is a small molecule that has been studied extensively for its potential applications in scientific research. NAMPA is a synthetic compound that has been used in a variety of laboratory experiments, including studies of the mechanisms of action of various proteins and enzymes. NAMPA has been found to have a number of biochemical and physiological effects, and its advantages and limitations for laboratory experiments have been well-documented.
Scientific Research Applications
KR-25003, a Potent Analgesic Capsaicinoid
This study discusses the crystal structure of a capsaicinoid compound, highlighting its potential as a potent analgesic. The research could imply applications in pain management and pharmaceuticals, considering the structural analysis and biological activity of similar compounds (Park, Lee, Kim, & Park, 1995).
Chloroacetamide Inhibition of Fatty Acid Synthesis
Research on chloroacetamide herbicides, including their selectivity and use in controlling various weeds, suggests possible agricultural applications. Such studies may inform the development of new herbicides or other agricultural chemicals (Weisshaar & Böger, 1989).
Comparative Metabolism of Chloroacetamide Herbicides
This study focuses on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, pointing to the relevance of such compounds in toxicological research and safety assessments of chemicals used in agriculture (Coleman, Linderman, Hodgson, & Rose, 2000).
Green Synthesis of Azo Disperse Dyes
The hydrogenation of a nitro compound to an amino compound for producing azo disperse dyes illustrates the application in dye and pigment synthesis, demonstrating the relevance of such compounds in materials science and industrial chemistry (Zhang, 2008).
Anticancer Drug Synthesis and Analysis
A study on the synthesis and molecular docking analysis of an anticancer drug based on a similar chemical structure highlights the importance of these compounds in medicinal chemistry and drug development (Sharma et al., 2018).
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-11-5-4-6-12(2)17(11)22-10-16(20)19-14-9-13(18)7-8-15(14)21-3/h4-9H,10,18H2,1-3H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEZLCBHVLWBIIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=C(C=CC(=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methoxyphenyl)-2-(2,6-dimethylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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